Cas no 405279-35-8 (5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 405279-35-8
• MF: C₁₅H₁₄ClN₅O₂
• MW: 331.756961345673
• CID: 5477290
• Update Time: 2025-07-18

5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(4-chlorophenyl)methyl]-N-(furan-2-ylmethyl)triazole-4-carboxamide
• 5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H14ClN5O2/c16-11-5-3-10(4-6-11)9-21-14(17)13(19-20-21)15(22)18-8-12-2-1-7-23-12/h1-7H,8-9,17H2,(H,18,22)
• InChI Key： DXKTYSDRMVSDRU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C(N)=C(C(NCC2=CC=CO2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 405279-35-8)

5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 405279-35-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and structural stability.

The molecular structure of 5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide is characterized by the presence of a 1,2,3-triazole ring, a 4-chlorophenyl group, a furan ring, and an amino group. These functional groups contribute to the compound's high reactivity and potential for forming stable complexes with various biological targets. The triazole ring is particularly noteworthy for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to specific protein sites.

Recent studies have highlighted the potential of 5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antiproliferative properties, 5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide have also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It also exhibits low toxicity in preclinical studies, making it a promising lead compound for further development.

The synthetic route for 5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide involves several well-established chemical reactions. The key steps include the formation of the 1,2,3-triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and the subsequent functionalization of the triazole ring with the 4-chlorophenyl and furan groups. This synthetic approach allows for high yields and purity of the final product.

In conclusion, 5-amino-1-(4-chlorophenyl)methyl-N-(furan-2-y{l})methyl-{l}H-{l},2,{l}-triazole-{l}-carboxamide (CAS No. 405279-{l}5-{l}) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.